Cas no 120244-60-2 (Phosphorothioic acid,O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester)

Phosphorothioic acid,O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester structure
120244-60-2 structure
Product Name:Phosphorothioic acid,O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester
CAS No:120244-60-2
MF:C15H15Cl2O3PS
MW:377.222562074661
CID:163267
PubChem ID:179935
Update Time:2025-04-19

Phosphorothioic acid,O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester
    • 1-chloro-2-[(2-chlorophenoxy)-propan-2-ylsulfanylphosphoryl]oxybenzene
    • DTXSID60152751
    • Phosphorothioic acid, O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester
    • 120244-60-2
    • Inchi: 1S/C15H15Cl2O3PS/c1-11(2)22-21(18,19-14-9-5-3-7-12(14)16)20-15-10-6-4-8-13(15)17/h3-11H,1-2H3
    • InChI Key: OOCWHYRHWBGELF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OP(=O)(OC1C=CC=CC=1Cl)SC(C)C

Computed Properties

  • Exact Mass: 375.98585
  • Monoisotopic Mass: 375.986
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 60.8Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 453.3°Cat760mmHg
  • Flash Point: 228°C
  • Refractive Index: 1.586
  • PSA: 35.53
  • LogP: 6.70090

Phosphorothioic acid,O,O-bis(2-chlorophenyl) S-(1-methylethyl) ester Related Literature

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